Cas no 2140306-04-1 (Benzyl N-(2-methoxypyrimidin-4-yl)carbamate)

Benzyl N-(2-methoxypyrimidin-4-yl)carbamate is a specialized carbamate derivative featuring a benzyl ester group and a 2-methoxypyrimidin-4-yl substituent. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural motif, combining a pyrimidine ring with a carbamate linkage, enhances its utility in medicinal chemistry for designing enzyme inhibitors or receptor modulators. The methoxy group on the pyrimidine ring improves solubility and bioavailability, while the benzyl moiety offers versatility for further functionalization. With high purity and stability under standard conditions, it is suitable for multi-step synthetic routes. Its well-defined reactivity profile makes it advantageous for constructing complex heterocyclic frameworks.

Benzyl N-(2-methoxypyrimidin-4-yl)carbamate structure

2140306-04-1 structure

Product Name:Benzyl N-(2-methoxypyrimidin-4-yl)carbamate

CAS No:2140306-04-1

MF:C₁₃H₁₃N₃O₃

MW:259.260622739792

CID:5527730

Update Time:2025-07-02

Benzyl N-(2-methoxypyrimidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

- Benzyl N-(2-methoxypyrimidin-4-yl)carbamate
- Inchi： 1S/C13H13N3O3/c1-18-12-14-8-7-11(15-12)16-13(17)19-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,14,15,16,17)
- InChI Key： GJZLEZQDEWWUPE-UHFFFAOYSA-N
- SMILES： C(OCC1=CC=CC=C1)(=O)NC1C=CN=C(OC)N=1

Benzyl N-(2-methoxypyrimidin-4-yl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
A2B Chem LLC	BA06605-250mg	Benzyl N-(2-methoxypyrimidin-4-yl)carbamate	2140306-04-1	95%	250mg	$271.00	2024-04-20
A2B Chem LLC	BA06605-1g	Benzyl N-(2-methoxypyrimidin-4-yl)carbamate	2140306-04-1	95%	1g	$662.00	2024-04-20

Benzyl N-(2-methoxypyrimidin-4-yl)carbamate Related Literature

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Additional information on Benzyl N-(2-methoxypyrimidin-4-yl)carbamate

Comprehensive Overview of Benzyl N-(2-methoxypyrimidin-4-yl)carbamate (CAS No. 2140306-04-1)

Benzyl N-(2-methoxypyrimidin-4-yl)carbamate (CAS No. 2140306-04-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrimidine core and carbamate functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a 2-methoxypyrimidin-4-yl moiety, enables selective interactions in various biochemical pathways, making it valuable for drug discovery and material science applications.

In recent years, the demand for high-purity intermediates like Benzyl N-(2-methoxypyrimidin-4-yl)carbamate has surged, driven by advancements in small-molecule therapeutics and precision agriculture. Researchers frequently search for "CAS 2140306-04-1 suppliers" or "Benzyl carbamate derivatives uses," reflecting its relevance in optimizing synthetic routes for kinase inhibitors and crop protection agents. The compound’s stability under mild conditions further enhances its utility in multistep organic synthesis.

From an industrial perspective, Benzyl N-(2-methoxypyrimidin-4-yl)carbamate aligns with the growing focus on green chemistry and sustainable manufacturing. Its efficient synthesis often employs catalytic methods, reducing waste generation—a key concern for environmentally conscious stakeholders. Discussions around "scalable synthesis of pyrimidine carbamates" or "eco-friendly heterocyclic compounds" highlight its alignment with modern ESG (Environmental, Social, and Governance) benchmarks.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying the purity of CAS 2140306-04-1, ensuring compliance with stringent pharmaceutical-grade standards. The compound’s solubility profile and thermal stability are also frequently studied, addressing common queries like "how to characterize carbamate derivatives" or "storage conditions for pyrimidine-based intermediates."

Looking ahead, Benzyl N-(2-methoxypyrimidin-4-yl)carbamate is poised to play a pivotal role in emerging fields such as proteolysis-targeting chimeras (PROTACs) and bioconjugation technologies. Its adaptability in click chemistry reactions and ligand design underscores its potential in next-generation therapeutics. As the scientific community continues to explore "novel pyrimidine applications," this compound remains a cornerstone for innovation.